Cas no 98519-08-5 (1H-Imidazole,1-[[2-(2-benzofuranyl)-1,3-dioxolan-2-yl]methyl]-)
![1H-Imidazole,1-[[2-(2-benzofuranyl)-1,3-dioxolan-2-yl]methyl]- structure](https://www.kuujia.com/scimg/cas/98519-08-5x500.png)
98519-08-5 structure
Product name:1H-Imidazole,1-[[2-(2-benzofuranyl)-1,3-dioxolan-2-yl]methyl]-
1H-Imidazole,1-[[2-(2-benzofuranyl)-1,3-dioxolan-2-yl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,1-[[2-(2-benzofuranyl)-1,3-dioxolan-2-yl]methyl]-
- 1-[(2-benzofuran-2-yl-1,3-dioxolan-2-yl)methyl]imidazole
- 1-[[2-(1-benzofuran-2-yl)-1,3-dioxolan-2-yl]methyl]imidazole
- DTXSID30243605
- 1-((2-(2-Benzofuranyl)-1,3-dioxolan-2-yl)methyl)-1H-imidazole
- 98519-08-5
- SCHEMBL11006233
- 1H-Imidazole, 1-((2-(2-benzofuranyl)-1,3-dioxolan-2-yl)methyl)-
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- Inchi: InChI=1S/C15H14N2O3/c1-2-4-13-12(3-1)9-14(20-13)15(18-7-8-19-15)10-17-6-5-16-11-17/h1-6,9,11H,7-8,10H2
- InChI Key: ULLHBRIRWVRXQT-UHFFFAOYSA-N
- SMILES: C1COC(O1)(CN2C=CN=C2)C3=CC4=CC=CC=C4O3
Computed Properties
- Exact Mass: 270.1
- Monoisotopic Mass: 270.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 49.4Ų
- Surface Charge: 0
- XLogP3: 1.3
Experimental Properties
- Density: 1.34
- Boiling Point: 477.1°Cat760mmHg
- Flash Point: 242.3°C
- Refractive Index: 1.651
1H-Imidazole,1-[[2-(2-benzofuranyl)-1,3-dioxolan-2-yl]methyl]- Related Literature
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Kowichiro Saruhashi,Nobuyoshi MIyamoto New J. Chem., 2017,41, 9602-9606
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Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
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Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
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Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels, 2018,2, 1057-1068
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